Cas no 2624108-45-6 ((2S)-2-(2-methoxypropan-2-yl)piperidine)

• Product Name: (2S)-2-(2-methoxypropan-2-yl)piperidine
• CAS No: 2624108-45-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD33550135
• CID: 5663525
• PubChem ID: 148271559
• Update Time: 2025-10-24

(2S)-2-(2-methoxypropan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2624108-45-6
• (2S)-2-(2-methoxypropan-2-yl)piperidine
• EN300-27701964

• MDL： MFCD33550135
• Inchi： 1S/C9H19NO/c1-9(2,11-3)8-6-4-5-7-10-8/h8,10H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： KTPZJZXPJACTAL-QMMMGPOBSA-N
• SMILES： O(C)C(C)(C)[C@@H]1CCCCN1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on (2S)-2-(2-methoxypropan-2-yl)piperidine

Introduction to (2S)-2-(2-methoxypropan-2-yl)piperidine and Its Significance in Modern Chemical Research

(2S)-2-(2-methoxypropan-2-yl)piperidine, with the CAS number 2624108-45-6, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its specific stereochemistry and functional group arrangement, exhibits a unique set of properties that make it a valuable tool in the development of novel therapeutic agents. The compound's molecular structure, featuring a chiral center and an isopropyl ether moiety, contributes to its versatility in various biochemical interactions.

The importance of (2S)-2-(2-methoxypropan-2-yl)piperidine lies in its potential applications across multiple domains of medicinal chemistry. Piperidine derivatives are well-known for their role as pharmacophores in drug design, often contributing to the binding affinity and selectivity of small-molecule inhibitors. The presence of the (S)-configuration at the second carbon atom of the piperidine ring enhances the compound's interaction with biological targets, making it particularly useful in the design of enantiomerically pure drugs.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders, where precise molecular interactions are critical. The unique structural features of (2S)-2-(2-methoxypropan-2-yl)piperidine make it an attractive candidate for investigating potential mechanisms of action for drugs targeting central nervous system (CNS) disorders. Its ability to modulate neurotransmitter systems has been explored in preclinical studies, suggesting its potential as a lead compound for further development.

One of the most compelling aspects of this compound is its role in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop libraries of derivatives with tailored properties, enabling high-throughput screening for new drug candidates. The use of computational methods to predict the behavior of (2S)-2-(2-methoxypropan-2-yl)piperidine and its derivatives has accelerated the discovery process, allowing for rapid identification of promising compounds.

The chemical synthesis of (2S)-2-(2-methoxypropan-2-yl)piperidine presents both challenges and opportunities. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, have been employed to achieve high enantiomeric purity. These methods are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects from racemic impurities.

Recent advancements in analytical chemistry have also played a pivotal role in characterizing this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the molecular structure and conformational dynamics of (2S)-2-(2-methoxypropan-2-yl)piperidine. These data are essential for understanding how the compound interacts with biological targets at the molecular level.

The pharmacological profile of (2S)-2-(2-methoxypropan-2-yl)piperidine has been studied extensively in vitro and in vivo. Initial findings suggest that it may have significant therapeutic potential, particularly in conditions where modulation of neurotransmitter systems is beneficial. For instance, its interaction with serotonin receptors has been explored as a possible mechanism for treating depression and anxiety disorders. Additionally, its effects on dopamine pathways have raised interest in its potential use for neurodegenerative diseases such as Parkinson's disease.

The development of novel drug candidates is often a lengthy and complex process, but compounds like (2S)-2-(2-methoxypropan-2-yl)piperidine offer hope for more efficient pathways to discovery. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the identification and optimization of lead compounds. This approach not only saves time but also reduces costs associated with traditional drug development pipelines.

The regulatory landscape for new pharmaceuticals continues to evolve, with increasing emphasis on safety and efficacy. The rigorous testing required to bring a new drug to market ensures that only compounds with demonstrated therapeutic value reach patients. However, compounds like (2S)-2-(2-methoxypropan-2-yl)piperidine, with their well-documented chemical properties and potential biological activities, are poised to navigate these challenges successfully.

In conclusion, (CAS no 2614108456) holds promise as a versatile building block in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an invaluable asset for scientists working on CNS disorders and other therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.